Cas no 19967-32-9 (2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-naphthyl)acetamide)

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-naphthyl)acetamide structure
19967-32-9 structure
Product name:2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-naphthyl)acetamide
CAS No:19967-32-9
MF:C19H14N2OS2
MW:350.457261562347
CID:3066135
PubChem ID:1041074

2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-naphthyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-naphthyl)acetamide
    • 19967-32-9
    • STK120706
    • 2-(1,3-benzothiazol-2-ylsulfanyl)-N-naphthalen-1-ylacetamide
    • AG-205/36696004
    • SR-01000427115
    • 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(naphthalen-1-yl)acetamide
    • SR-01000427115-1
    • AKOS000673294
    • Inchi: InChI=1S/C19H14N2OS2/c22-18(12-23-19-21-16-9-3-4-11-17(16)24-19)20-15-10-5-7-13-6-1-2-8-14(13)15/h1-11H,12H2,(H,20,22)
    • InChI Key: NXVGKDWDVHMCQA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 350.05475542Da
  • Monoisotopic Mass: 350.05475542Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5Ų
  • XLogP3: 5.4

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